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Compound of Interest

Compound Name: Uracil-15N2

Cat. No.: B1365363

For researchers, scientists, and professionals in drug development, the proper management of
specialized chemical compounds is paramount for laboratory safety and regulatory compliance.
This document provides essential safety and logistical information for the proper disposal of
Uracil-15N2, a stable isotope-labeled form of uracil.

Chemical and Physical Properties

Uracil-15N2 is a pyrimidine nucleobase where the two nitrogen atoms are replaced with the
15N isotope. Understanding its properties is the first step toward safe handling and disposal.

Property Value

Chemical Formula CaH4%N202[1][2]
Molecular Weight 114.07 g/mol [1][3]
Appearance Solid[1]

Melting Point >300 °C (decomposes)[1]
Isotopic Purity =98 atom % 1°N[1]

CAS Number 5522-55-4[1]

Disposal Procedures

While Uracil-15N2 is not classified as a hazardous substance, it is crucial to follow established
laboratory protocols for chemical waste disposal to ensure environmental safety and
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compliance with regulations.[4][5]
Step-by-Step Disposal Protocol:

o Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,
including safety goggles with side shields, protective gloves, and a lab coat.[5]

o Waste Segregation:

o Solid Waste: Collect unused or expired Uracil-15N2, as well as contaminated materials
such as weighing paper, gloves, and wipers, in a dedicated and clearly labeled hazardous
waste container.

o Liquid Waste: Solutions containing Uracil-15N2 should be collected in a separate, leak-
proof, and shatter-resistant container. Do not mix with other solvent waste streams unless
compatibility is confirmed and it is permitted by your institution's Environmental Health and
Safety (EHS) office.

» Container Management:

o Use containers compatible with chemical waste. For solid waste, a wide-mouth, screw-cap
plastic container is suitable.[6] For liquid waste, use a labeled bottle with a secure cap.[6]

o All waste containers must be in good condition, without leaks or cracks, and must be kept
closed when not in use.[6]

e Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
("Uracil-15N2"), and the approximate quantity.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

e Arranging for Disposal: Contact your institution's EHS department or a licensed professional
waste disposal service to arrange for the collection and proper disposal of the chemical
waste.[4] Adhere to all federal, state, and local environmental regulations.[4]

In Case of a Spill:
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» Solid Spill: Avoid creating dust. Gently cover the spill with a damp paper towel and then
carefully scoop the material into a labeled hazardous waste container.[6]

 Liquid Spill: Absorb the spill with a chemical absorbent pad or other suitable absorbent
material.

o Clean the spill area with a decontaminating solution, and dispose of all cleanup materials as
hazardous waste.[5][6]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Uracil-15N2.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/pdf/Safe_Disposal_of_5_Iodo_1_2_fluoro_2_deoxyribofuranosyl_uracil_A_Procedural_Guide.pdf
https://file.medchemexpress.com/batch_PDF/HY-I0960S5/Uracil-15N2-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Iodo_1_2_fluoro_2_deoxyribofuranosyl_uracil_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b1365363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Wear Appropriate PPE

Waste Col

Collect Solid Waste

(Unused product, contaminated items)

l

lection & Segregation

Collect Liquid Waste
(Solutions containing Uracil-15N2)

'

Segregate from other
chemical waste streams

Container Management

Use Compatible, Labeled,
and Sealed Containers

Final D

isposal

Store in Designated
Waste Area

'

Contact EHS or Licensed
Waste Disposal Service

'

Dispose in Accordance with
Federal, State, & Local Regulations

Click to download full resolution via product page

Uracil-15N2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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